Cas no 2338-45-6 (2-(propan-2-yl)butanedioic acid)

• Product Name: 2-(propan-2-yl)butanedioic acid
• CAS No: 2338-45-6
• MF: C₇H₁₂O₄
• MW: 160.167782783508
• CID: 273200
• PubChem ID: 227807
• Update Time: 2025-10-28

2-(propan-2-yl)butanedioic acid Chemical and Physical Properties

Names and Identifiers

• Butanedioic acid,2-(1-methylethyl)-
• 2-Isopropylsuccinic acid
• 2-propan-2-ylbutanedioic acid
• 2-Isopropyl-bernsteinsaeure
• Succinic acid,isopropyl
• 2-(propan-2-yl)butanedioic acid
• CAA33845
• NSC19884
• DTXSID30281047
• NSC-19884
• EN300-1855524
• AKOS006276602
• 2338-45-6
• SCHEMBL554957
• Butanedioic acid, 2-(1-methylethyl)-
• Succinic acid, isopropyl-
• Isopropylbernsteinsaure

• Inchi： 1S/C7H12O4/c1-4(2)5(7(10)11)3-6(8)9/h4-5H,3H2,1-2H3,(H,8,9)(H,10,11)
• InChI Key： RKAFKUROUOLPOL-UHFFFAOYSA-N
• SMILES： OC(C(CC(=O)O)C(C)C)=O

Computed Properties

• Exact Mass: 160.07400
• Monoisotopic Mass: 160.074
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 74.6Ų

Experimental Properties

• Density: 1.194
• Boiling Point: 257.8°Cat760mmHg
• Flash Point: 124°C
• Refractive Index: 1.471
• PSA: 74.60000
• LogP: 0.81790

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Branched fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Branched fatty acids

Additional information on 2-(propan-2-yl)butanedioic acid

2-(Propan-2-yl)Butanedioic Acid: A Comprehensive Overview

The compound with CAS No. 2338-45-6, commonly referred to as 2-(propan-2-yl)butanedioic acid, is a significant organic compound in the field of chemistry and material science. This compound, also known as dimethyl succinic acid, has garnered attention due to its versatile applications and unique chemical properties. In recent years, advancements in synthetic methodologies and its utilization in various industries have further solidified its importance.

Chemical Structure and Properties

2-(Propan-2-yl)butanedioic acid features a butanedioic acid backbone with a propan-2-yl group attached at the second carbon. This structure endows the compound with both acidic and hydrophobic characteristics, making it suitable for a wide range of applications. The compound's molecular formula is C6H10O4, and it has a molar mass of 166.14 g/mol. Its physical properties include a melting point of approximately 180°C and a density of 1.3 g/cm³.

Synthesis and Production

The synthesis of 2-(propan-2-yl)butanedioic acid involves several methods, including bacterial fermentation and chemical synthesis. Recent studies have focused on optimizing these processes to enhance yield and reduce production costs. For instance, researchers have explored the use of genetically engineered microorganisms to improve the efficiency of fermentation-based production. Additionally, advancements in catalytic processes have enabled more sustainable and scalable methods for chemical synthesis.

Applications in Industry

One of the most notable applications of 2-(propan-2-yl)butanedioic acid is in the production of polyesters and polyamides. Its ability to form strong polymer chains makes it an essential component in the manufacturing of high-performance materials used in textiles, automotive components, and electronics. Furthermore, this compound is widely used as an intermediate in pharmaceuticals and agrochemicals due to its reactivity and compatibility with various chemical reactions.

Recent Research Developments

In recent years, there has been a surge in research aimed at expanding the applications of 2-(propan-2-yl)butanedioic acid. Scientists have explored its potential as a precursor for bio-based plastics, contributing to the growing demand for sustainable materials. Additionally, studies have investigated its role in drug delivery systems, where its biocompatibility and controlled release properties are highly advantageous.

Environmental Considerations

The environmental impact of 2-(propan-2-yl)butanedioic acid has also been a focal point of recent research. Efforts are being made to develop eco-friendly production methods that minimize waste and energy consumption. Moreover, researchers are examining the biodegradability of this compound to ensure its safe integration into circular economy practices.

Conclusion

In summary, 2-(propan-2-yl)butanedioic acid (CAS No. 2338-45-6) is a multifaceted compound with significant implications across various industries. Its unique chemical properties, coupled with ongoing advancements in synthesis and application techniques, continue to drive innovation in material science and related fields. As research progresses, this compound is expected to play an even more pivotal role in addressing global challenges such as sustainability and resource efficiency.